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Compound of Interest

Compound Name: D-Sedoheptulose 7-phosphate

Cat. No.: B1199694

Essential Safety and Handling Guide for D-
Sedoheptulose 7-phosphate

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling D-Sedoheptulose 7-phosphate. The
following procedures are designed to ensure personnel safety and proper management of the
substance from receipt to disposal.

Personal Protective Equipment (PPE)

While D-Sedoheptulose 7-phosphate is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), it is prudent to follow standard laboratory safety
protocols to minimize exposure to the chemical powder. The following personal protective
equipment is recommended:

Situation Required Personal Protective Equipment

o _ _ - Nitrile gloves- Laboratory coat- Safety glasses
Weighing and Aliquoting Powder

with side shields

] ) - Nitrile gloves- Laboratory coat- Safety glasses
Preparing Solutions

with side shields

General Laboratory Operations - Nitrile gloves- Laboratory coat- Safety glasses
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Operational Plan: Step-by-Step Handling
Procedures

All handling of D-Sedoheptulose 7-phosphate should be performed in a designated
laboratory area.

o Preparation and Weighing:
o Before handling, ensure the work area is clean and uncluttered.
o Wear the appropriate PPE as outlined in the table above.

o To prevent inhalation of the powder, it is recommended to handle the solid form in a well-
ventilated area or a chemical fume hood.

o Use a spatula or other appropriate tool to weigh the desired amount of the compound onto
weigh paper or into a suitable container.

¢ Solution Preparation:

o D-Sedoheptulose 7-phosphate is available as different salts, such as barium or lithium
salt.[1] The solubility can vary; for example, the barium salt is soluble in PBS (pH 7.2) at
50 mg/ml.[2]

o When dissolving the powder, add the solvent to the solid to minimize dust formation.
o Ensure the container is securely capped before mixing.
o Storage:
o Store D-Sedoheptulose 7-phosphate in a tightly sealed container.
o The recommended storage temperature is -20°C.[1]

Disposal Plan

Proper disposal of D-Sedoheptulose 7-phosphate and associated waste is crucial to prevent
environmental contamination.
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e Unused D-Sedoheptulose 7-phosphate Powder:

o Collect in a clearly labeled, sealed container for chemical waste.

o Dispose of in accordance with local, state, and federal regulations.
o Contaminated Labware (e.g., pipette tips, tubes):

o Collect in a designated chemical waste container.

o Do not dispose of in regular trash.
o Contaminated PPE (e.g., gloves, lab coats):

o Place in a designated chemical waste bag immediately after use.

While D-Sedoheptulose 7-phosphate is rated as only slightly hazardous for water, it is
important not to allow the undiluted product or large quantities of it to reach ground water,
water courses, or sewage systems.

Experimental Workflow
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Caption: Workflow for the safe handling of D-Sedoheptulose 7-phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-d-sedoheptulose-7-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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